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Introduction

The Centrosomal P4.1-associated protein (CPAP), also known as CENPJ, is a critical regulator
of centrosome biogenesis and function.[1][2] It plays a key role in maintaining centrosome
integrity, controlling centriole length, and ensuring proper mitotic spindle formation.[1][3]
CPAP's function is integral to cell division, and its dysregulation is associated with human
diseases, including primary autosomal recessive microcephaly and certain cancers.[2][4][5]
Studying the precise roles of CPAP requires robust tools to manipulate its expression. The
CRISPR/Cas9 system offers a powerful and precise method for generating stable cell lines with
either a complete gene knockout (KO) or a targeted knockdown (KD) of CPAP, enabling
detailed functional analysis.

This document provides comprehensive protocols for creating and validating CPAP knockout
and knockdown cell lines using CRISPR/Cas9 and CRISPR interference (CRISPRI)
technologies, respectively.
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Section 1: CRISPRI/Cas9-Mediated Knockout of
CPAP

Gene knockout via CRISPR/Cas9 is achieved by introducing a guide RNA (gRNA) that directs
the Cas9 nuclease to a specific locus within the CPAP gene.[6][7] Cas9 creates a double-
strand break (DSB), which is then repaired by the cell's error-prone non-homologous end-
joining (NHEJ) pathway. This repair process frequently results in small insertions or deletions
(indels), leading to frameshift mutations and the generation of a premature stop codon, thereby
ablating protein function.[7][8]

Workflow for CPAP Gene Knockout

Caption: Workflow for generating CPAP knockout cell lines.

Experimental Protocol: CPAP Knockout
1. gRNA Design and Selection:

o Objective: Design gRNAs targeting an early, conserved exon of the CPAP gene to maximize
the probability of generating a loss-of-function mutation.

e Procedure:
o Obtain the cDNA or genomic sequence for CPAP (NCBI Gene ID: 55835).

o Use a web-based design tool (e.g., Synthego CRISPR Design Tool, CRISPOR) to
generate candidate gRNA sequences.[3][9]

o Select 2-3 gRNAs with high on-target scores and low predicted off-target effects. Ensure
the target site is followed by a Protospacer Adjacent Motif (PAM) sequence (e.g., NGG for
S. pyogenes Cas9).

2. Vector Construction:

¢ Objective: Clone the designed gRNA oligonucleotides into a Cas9 expression vector. An "all-
in-one" lentiviral vector like lentiCRISPRvZ2, which co-expresses Cas9, the gRNA, and a
selection marker, is recommended for efficient delivery.[9]
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e Procedure:
o Synthesize forward and reverse oligonucleotides for each selected gRNA.
o Anneal the complementary oligos to form a duplex.
o Digest the lentiCRISPRv2 plasmid with a suitable restriction enzyme (e.g., BsmBI).[9]
o Ligate the annealed gRNA duplex into the linearized vector.
o Transform the ligation product into competent E. coli and select for positive colonies.
o Verify the correct insertion by Sanger sequencing.

3. Lentivirus Production and Cell Transduction:

o Objective: Package the gRNA/Cas9 construct into lentiviral particles and transduce the
target cell line.

e Procedure:

o Co-transfect HEK293T cells with the lentiCRISPRv2-gRNA plasmid and lentiviral
packaging plasmids (e.g., psPAX2, pMD2.G).

o Harvest the virus-containing supernatant 48-72 hours post-transfection.

o Transduce the target cells (e.g., HeLa, U20S) with the viral supernatant in the presence of
polybrene.

4. Selection and Single-Cell Cloning:

» Objective: Select for successfully transduced cells and isolate single clones to establish a
homogenous knockout population.[10]

e Procedure:

o 48 hours post-transduction, apply antibiotic selection (e.g., puromycin) to eliminate non-
transduced cells.
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o Once a stable pool is established, perform single-cell cloning by limiting dilution or
fluorescence-activated cell sorting (FACS) into 96-well plates.[10]

o Expand the resulting single-cell-derived colonies.
5. Validation of Knockout Clones:

» Objective: Screen expanded clones to confirm the presence of frameshift mutations and the
absence of CPAP protein.

e Procedure:
o Genomic DNA Analysis:
» Extract genomic DNA from each clone and a wild-type control.
» PCR amplify the region of the CPAP gene targeted by the gRNA.

» Analyze the PCR products via Sanger sequencing. Knockout clones will show
superimposed sequencing chromatograms downstream of the cut site, indicative of
indels.[10]

» (Optional) Use a T7 Endonuclease | (T7E1) assay on the pooled population before
cloning to estimate editing efficiency.[10]

o Western Blot Analysis:
» Prepare protein lysates from putative knockout clones and wild-type controls.
» Perform Western blotting using a validated antibody against CPAP.

» Successful knockout clones should show a complete absence of the CPAP protein
band.[11] Note that gPCR is not a reliable method for validating knockouts, as mRNA
may still be transcribed from the mutated gene.[12]

Data Presentation: CPAP Knockout Validation

Table 1: Representative gRNA Designs for Human CPAP (Exon 3)
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gRNAID Sequence (5' - 3') On-Target Score Off-Target Score
GAGGAAGCTTCG

CPAP-g1 85 95
GATATCCAGG

| CPAP-g2 | ACGCTTCGACAGCCGCTCCGTG | 81|92 |

Table 2: Summary of Clonal Validation Results

Sanger Sequencing Western Blot

Clone ID . . Phenotype

Result (CPAP/Actin Ratio)
. Wild-Type

Wild-Type 1.00 Normal
Sequence

Clone A4 Biallelic (-2bp / +1bp) 0.00 Confirmed KO
Monoallelic (-5bp) /

Clone B7 WT 0.52 Heterozygous

| Clone C2 | Biallelic (-11bp / -14bp) | 0.00 | Confirmed KO |

Section 2: CRISPRiI-Mediated Knockdown of CPAP

For applications where complete protein ablation may be lethal or where tunable gene
suppression is desired, CRISPR interference (CRISPRI) is an ideal alternative. This system
uses a catalytically deactivated Cas9 (dCas9) fused to a transcriptional repressor domain, such
as KRAB.[13] When guided by a gRNA to the promoter or transcriptional start site (TSS) of
CPAP, the dCas9-repressor complex sterically hinders transcription initiation, resulting in potent
and specific gene knockdown.[14]

Workflow for CPAP Gene Knockdown (CRISPRI)

Caption: Workflow for generating CPAP knockdown cell lines.

Experimental Protocol: CPAP Knockdown

1. gRNA Design for CRISPRI:
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Objective: Design gRNAs that target the promoter region of CPAP, typically within a window
of -50 to +300 base pairs relative to the TSS.

Procedure:
o ldentify the TSS of the CPAP gene using a genome browser (e.g., UCSC, Ensembl).
o Use a CRISPRI-specific design tool to generate gRNAs targeting the optimal window.
o Select 2-3 gRNAs with high predicted repression efficiency.

. Generation of a Stable dCas9-Repressor Cell Line:

Objective: Create a parental cell line that constitutively expresses the dCas9-repressor
fusion protein (e.g., dCas9-KRAB).

Procedure:
o Transduce the target cell line with a lentivirus encoding the dCas9-repressor construct.

o Select with the appropriate antibiotic (e.g., blasticidin) to generate a stable, polyclonal
population.

. gRNA Delivery and Selection:

Objective: Introduce the CPAP-targeting gRNAs into the dCas9-repressor expressing cell
line.

Procedure:

o Clone the designed gRNAs into a lentiviral vector containing a different selection marker
(e.g., puromycin).

o Produce lentivirus and transduce the stable dCas9-repressor cell line.

o 48 hours post-transduction, apply the second antibiotic (puromycin) to select for cells
expressing both components. A stable polyclonal pool is often sufficient for knockdown
experiments.
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4. Validation of Knockdown Efficiency:
¢ Objective: Quantify the reduction in CPAP mRNA and protein levels.
» Procedure:

o RT-gPCR Analysis:

» Harvest RNA from the knockdown cell pool and a control pool (expressing a non-
targeting gRNA).

» Synthesize cDNA and perform quantitative PCR using primers for CPAP and a
housekeeping gene (e.g., GAPDH).

» Calculate the relative expression of CPAP to determine knockdown efficiency at the
MRNA level.[15]

o Western Blot Analysis:
» Prepare protein lysates from the knockdown and control pools.

» Perform Western blotting with an anti-CPAP antibody to confirm a reduction in protein
levels.[16]

Data Presentation: CPAP Knockdown Validation

Table 3: RT-gPCR Validation of CPAP Knockdown

Relative CPAP mRNA

gRNA Target Expression (Normalized to  Percent Knockdown
Control)

Non-Targeting Control 1.00 0%

CPAP-i-g1 (TSS +50) 0.18 +0.04 82%

| CPAP-i-g2 (TSS +120) | 0.25 + 0.06 | 75% |
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Table 4: Western Blot Densitometry for CPAP Knockdown

Relative CPAP Protein

gRNA Target Level (Normalized to Percent Knockdown
Control)

Non-Targeting Control 1.00 0%

CPAP-i-g1 (TSS +50) 0.15 + 0.05 85%

| CPAP-i-g2 (TSS +120) | 0.22 + 0.07 | 78% |

Section 3: CPAP Signaling and Downstream
Analysis

CPAP is a central hub in the regulation of centriole biogenesis. Its depletion or overexpression
has significant consequences for cell cycle progression and genomic stability.[3][17] CPAP
functions by recruiting other key proteins to the procentriole and is regulated by kinases like
Plk4.

CPAP in Centriole Elongation Pathway
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Caption: CPAP's role in the centriole elongation pathway.
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Recommended Downstream Assays

Following successful generation of CPAP KO or KD cell lines, a variety of assays can be
performed to investigate the functional consequences:

e Centrosome Number and Structure:

o Method: Immunofluorescence microscopy using antibodies against centrosomal markers
(e.g., y-tubulin, Centrin).

o Purpose: To assess centrosome duplication defects, such as centrosome loss or
amplification.

e Cell Cycle Analysis:
o Method: Flow cytometry of propidium iodide-stained cells.

o Purpose: To identify potential cell cycle arrest, particularly at the G2/M transition, which is

common with centrosomal defects.
e Mitotic Spindle Formation:
o Method: Immunofluorescence microscopy of a-tubulin and DNA (DAPI) in mitotic cells.

o Purpose: To observe defects in spindle morphology, such as the formation of multipolar
spindles.[1]

» Ciliogenesis Assays:

o Method: Immunofluorescence microscopy for ciliary markers (e.g., acetylated tubulin,
Arl13b) after inducing quiescence.

o Purpose: To investigate the role of CPAP in the formation of primary cilia.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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